N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H15N3O4S/c1-8-15-16-13(20-8)21-7-12(17)14-10-6-9(18-2)4-5-11(10)19-3/h4-6H,7H2,1-3H3,(H,14,17)
• InChI Key: OAGJNZYNPPLXDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)SCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a thioamide derivative of 2,5-dimethoxyphenethylamine (2C-H), which is a psychoactive drug. However, DMPT itself is not psychoactive and has no known drug effects.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial and antifungal properties, which make it a potential candidate for use as a preservative in the food industry. This compound has also been studied for its potential use as a growth promoter in aquaculture. It has been found to increase the growth rate and feed conversion efficiency of various aquatic animals, including fish and shrimp. This compound has also been studied for its potential use as a plant growth regulator. It has been found to increase the yield and quality of various crops, including rice, wheat, and corn.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood. However, it is believed to act as a potent activator of the mammalian target of rapamycin (mTOR) pathway. The mTOR pathway is involved in regulating cell growth, proliferation, and survival. Activation of the mTOR pathway by this compound may lead to increased protein synthesis, cell proliferation, and tissue growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in different organisms. In aquatic animals, this compound has been found to increase the activity of digestive enzymes, improve nutrient absorption, and enhance the immune system. In plants, this compound has been found to increase the activity of antioxidant enzymes, improve photosynthesis, and enhance the tolerance to abiotic stress. This compound has also been found to have anti-inflammatory and antioxidant properties in mammals.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has several advantages for lab experiments. It is easy to synthesize and has a long shelf life. It is also stable under various environmental conditions, making it easy to transport and store. However, this compound has some limitations for lab experiments. It is not readily soluble in water, which may limit its use in aqueous systems. It may also have different effects on different organisms, making it difficult to compare results across different studies.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One area of research could focus on the mechanism of action of this compound and its effects on different signaling pathways. Another area of research could focus on the potential use of this compound as a therapeutic agent in humans. This compound has been found to have anti-inflammatory and antioxidant properties, which may make it a potential candidate for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, more research is needed to understand the potential environmental impacts of this compound use in aquaculture and agriculture.